Cas no 1556530-68-7 (propan-2-yl 3-amino-4-methylpentanoate)
propan-2-yl 3-amino-4-methylpentanoate Chemical and Physical Properties
Names and Identifiers
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- propan-2-yl 3-amino-4-methylpentanoate
- propan-2-yl3-amino-4-methylpentanoate
- Pentanoic acid, 3-amino-4-methyl-, 1-methylethyl ester
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- MDL: MFCD24277596
- Inchi: 1S/C9H19NO2/c1-6(2)8(10)5-9(11)12-7(3)4/h6-8H,5,10H2,1-4H3
- InChI Key: OOPOLNQHNIOTNP-UHFFFAOYSA-N
- SMILES: O(C(C)C)C(CC(C(C)C)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 144
- XLogP3: 1.3
- Topological Polar Surface Area: 52.3
propan-2-yl 3-amino-4-methylpentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1085160-1g |
Propan-2-yl 3-amino-4-methylpentanoate |
1556530-68-7 | 95% | 1g |
$427.0 | 2024-04-23 | |
| Ambeed | A1085160-5g |
Propan-2-yl 3-amino-4-methylpentanoate |
1556530-68-7 | 95% | 5g |
$1239.0 | 2024-04-23 | |
| Enamine | EN300-267334-0.05g |
propan-2-yl 3-amino-4-methylpentanoate |
1556530-68-7 | 95.0% | 0.05g |
$443.0 | 2025-03-20 | |
| Enamine | EN300-267334-0.1g |
propan-2-yl 3-amino-4-methylpentanoate |
1556530-68-7 | 95.0% | 0.1g |
$464.0 | 2025-03-20 | |
| Enamine | EN300-267334-0.25g |
propan-2-yl 3-amino-4-methylpentanoate |
1556530-68-7 | 95.0% | 0.25g |
$485.0 | 2025-03-20 | |
| Enamine | EN300-267334-0.5g |
propan-2-yl 3-amino-4-methylpentanoate |
1556530-68-7 | 95.0% | 0.5g |
$507.0 | 2025-03-20 | |
| Enamine | EN300-267334-1.0g |
propan-2-yl 3-amino-4-methylpentanoate |
1556530-68-7 | 95.0% | 1.0g |
$528.0 | 2025-03-20 | |
| Enamine | EN300-267334-2.5g |
propan-2-yl 3-amino-4-methylpentanoate |
1556530-68-7 | 95.0% | 2.5g |
$1034.0 | 2025-03-20 | |
| Enamine | EN300-267334-5.0g |
propan-2-yl 3-amino-4-methylpentanoate |
1556530-68-7 | 95.0% | 5.0g |
$1530.0 | 2025-03-20 | |
| Enamine | EN300-267334-10.0g |
propan-2-yl 3-amino-4-methylpentanoate |
1556530-68-7 | 95.0% | 10.0g |
$2269.0 | 2025-03-20 |
propan-2-yl 3-amino-4-methylpentanoate Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on propan-2-yl 3-amino-4-methylpentanoate
Recent Advances in the Study of Propan-2-yl 3-amino-4-methylpentanoate (CAS: 1556530-68-7) in Chemical Biology and Pharmaceutical Research
Propan-2-yl 3-amino-4-methylpentanoate (CAS: 1556530-68-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery, prodrug design, and as a building block in synthetic chemistry. The compound's isopropyl ester moiety and amino acid-like structure contribute to its favorable physicochemical properties, such as enhanced solubility and bioavailability, making it a valuable candidate for further investigation.
Recent studies have focused on the synthesis and characterization of propan-2-yl 3-amino-4-methylpentanoate, with particular attention to its stability under physiological conditions. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to elucidate its molecular structure and purity. These efforts have confirmed the compound's robustness and suitability for use in pharmaceutical formulations, where precise control over chemical properties is critical.
One of the most notable applications of propan-2-yl 3-amino-4-methylpentanoate is its role in prodrug development. Prodrugs are biologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. The ester linkage in propan-2-yl 3-amino-4-methylpentanoate has been exploited to mask polar functional groups in drug molecules, thereby improving their membrane permeability and overall pharmacokinetic profiles. Recent preclinical studies have demonstrated the efficacy of prodrugs derived from this compound in enhancing the delivery of antiviral and anticancer agents, with reduced systemic toxicity.
In addition to its pharmaceutical applications, propan-2-yl 3-amino-4-methylpentanoate has also been investigated for its potential in chemical biology. Its ability to serve as a chiral building block has facilitated the synthesis of complex molecules with high enantiomeric purity. This is particularly relevant in the development of peptidomimetics and other bioactive compounds, where stereochemistry plays a crucial role in biological activity. Recent work has highlighted the compound's utility in the asymmetric synthesis of amino acid derivatives, which are key intermediates in the production of therapeutic peptides.
Despite these advancements, challenges remain in the large-scale production and optimization of propan-2-yl 3-amino-4-methylpentanoate. Current research is addressing issues related to yield, scalability, and cost-effectiveness of synthetic routes. Novel catalytic methods, including enzymatic and metal-catalyzed reactions, are being explored to improve the efficiency of its synthesis. Furthermore, ongoing studies are investigating the compound's metabolic fate and potential interactions with biological systems, which are essential for its safe and effective use in clinical settings.
In conclusion, propan-2-yl 3-amino-4-methylpentanoate (CAS: 1556530-68-7) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural attributes and functional versatility make it a valuable tool for drug development and synthetic chemistry. Continued research into its applications, synthesis, and biological effects will undoubtedly uncover new opportunities for its use in addressing unmet medical needs and advancing scientific knowledge.
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